Cas no 956571-72-5 (<br>ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylat e)

• Product Name: <br>ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylat e
• CAS No: 956571-72-5
• MF: C₁₃H₁₂F₃N₃O₂
• MW: 299.24849319458
• CID: 3155270
• PubChem ID: 16227847
• Update Time: 2025-11-01

<br>ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylat e Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylat e
• ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylate
• 956571-72-5
• EN300-27170
• ethyl5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylate
• ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]pyrazole-4-carboxylate
• Z235338703
• DTXSID001141077
• AKOS009118241
• Ethyl 5-methyl-1-[5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H12F3N3O2/c1-3-21-12(20)10-7-18-19(8(10)2)11-5-4-9(6-17-11)13(14,15)16/h4-7H,3H2,1-2H3
• InChI Key： GGYXXNUZAKJRMP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1C(C)=C(C(=O)OCC)C=N1)(F)F

Computed Properties

• Exact Mass: 299.08816112Da
• Monoisotopic Mass: 299.08816112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on <br>ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylat e

Research Brief on Ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylate (CAS: 956571-72-5)

Ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylate (CAS: 956571-72-5) is a pyrazole-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structure, featuring a trifluoromethylpyridine moiety, makes it a promising candidate for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer therapies.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, which are critical for targeting signaling pathways involved in cancer progression. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug design. Additionally, its pyrazole core has been shown to interact selectively with various biological targets, further underscoring its versatility.

In terms of biological activity, ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylate has exhibited promising results in preclinical models. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Another study, published in European Journal of Pharmacology in 2023, explored its anticancer properties, revealing its ability to induce apoptosis in certain cancer cell lines. These findings position the compound as a valuable scaffold for further optimization and development.

The synthesis of this compound has also been a focus of recent research. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, emphasizing green chemistry principles. This advancement is particularly significant for industrial applications, where efficiency and environmental considerations are paramount. Furthermore, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of derivatives with enhanced pharmacological profiles.

In conclusion, ethyl 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylate (CAS: 956571-72-5) represents a promising candidate in the field of medicinal chemistry. Its multifaceted biological activity, coupled with advancements in synthetic methodologies, underscores its potential for therapeutic applications. Future research should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail to unlock its full clinical potential.